Cas no 881382-14-5 (methyl 2-(piperazin-1-yl)pyridine-4-carboxylate)

• Product Name: methyl 2-(piperazin-1-yl)pyridine-4-carboxylate
• CAS No: 881382-14-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 2151627
• PubChem ID: 66878940
• Update Time: 2025-07-25

methyl 2-(piperazin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-piperazin-1-yl-isonicotinic acid methyl ester
• methyl 2-(piperazin-1-yl)pyridine-4-carboxylate
• methyl 2-(piperazin-1-yl)isonicotinate
• DB-356304
• SCHEMBL1021177
• 2-(Piperazin-1-yl)isonicotinic acid methyl ester
• OIRQONLTWOJTHC-UHFFFAOYSA-N
• 881382-14-5
• EN300-11356765

• Inchi： 1S/C11H15N3O2/c1-16-11(15)9-2-3-13-10(8-9)14-6-4-12-5-7-14/h2-3,8,12H,4-7H2,1H3
• InChI Key： OIRQONLTWOJTHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 221.116426730Da
• Monoisotopic Mass: 221.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 2-(piperazin-1-yl)pyridine-4-carboxylate

Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate (CAS No. 881382-14-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate (CAS No. 881382-14-5) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural framework, combining a piperazine moiety with a pyridine ring, makes it an attractive scaffold for designing novel therapeutic agents. This compound has garnered considerable attention due to its versatile applications in drug development, particularly in the quest for new treatments for neurological and cardiovascular disorders.

The piperazine group is renowned for its ability to enhance the solubility and bioavailability of pharmaceuticals, while also contributing to the binding affinity of drug candidates to biological targets. In contrast, the pyridine ring provides additional opportunities for molecular optimization, allowing chemists to fine-tune electronic and steric properties. The combination of these two heterocyclic systems in Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate offers a rich palette for medicinal chemists to explore.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate as a building block for drug discovery. Molecular docking studies have demonstrated its favorable interactions with various protein targets, including enzymes and receptors implicated in diseases such as Alzheimer's and hypertension. These findings align with the growing interest in structure-based drug design, where computational tools play a pivotal role in predicting molecular behavior.

In addition to its role as an intermediate, Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate has been investigated for its potential pharmacological properties. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain neurological disorders. The presence of the piperazine group is particularly noteworthy, as it is commonly found in drugs that modulate neurotransmitter systems. This underscores the compound's relevance in the development of next-generation therapeutics aimed at addressing complex neurological conditions.

The synthesis of Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate presents an intriguing challenge for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. These advancements are crucial for scaling up production and making this valuable intermediate more accessible to researchers worldwide.

The versatility of Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate extends beyond its applications in drug development. It has also been explored as a key component in material science, where its unique chemical properties contribute to the design of advanced polymers and functional materials. The ability to incorporate this compound into diverse molecular frameworks underscores its broad utility across multiple scientific disciplines.

Ongoing research continues to uncover new possibilities for Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate. Collaborative efforts between academia and industry are driving innovation, leading to novel derivatives with enhanced pharmacological profiles. As our understanding of biological systems evolves, so too does the potential of this compound to contribute to groundbreaking therapeutic solutions.

In conclusion, Methyl 2-(piperazin-1-yl)pyridine-4-carboxylate strong>(CAS No. 881382-14-5) stands as a testament to the power of interdisciplinary research in pharmaceutical chemistry. Its unique structure and multifaceted applications make it an indispensable tool for scientists striving to develop innovative treatments for a wide range of diseases. As we continue to explore its potential, new frontiers in medicine and material science are sure to emerge.